Cas no 1289024-95-8 (3,5-Dibromo-2-hydrazinylpyridine)

3,5-Dibromo-2-hydrazinylpyridine is a halogenated pyridine derivative featuring a hydrazine functional group at the 2-position and bromine substituents at the 3- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical agents. The presence of both bromine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The hydrazinyl group offers additional reactivity for condensation or cyclization reactions, making it valuable in constructing nitrogen-containing scaffolds. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound is commonly utilized in medicinal chemistry research for developing bioactive molecules.

3,5-Dibromo-2-hydrazinylpyridine structure

1289024-95-8 structure

Product Name:3,5-Dibromo-2-hydrazinylpyridine

CAS No:1289024-95-8

MF:C₅H₅Br₂N₃

MW:266.921298742294

MDL:MFCD10000034

CID:4769433

PubChem ID:53402671

Update Time:2026-02-26

3,5-Dibromo-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

- 3,5-dibromo-2-hydrazinylpyridine
- (3,5-dibromopyridin-2-yl)hydrazine
- GS0073
- SY317537
- AKOS037648628
- CS-0162622
- BS-14934
- MFCD10000034
- D81470
- EN300-1688480
- SNLGJYTUIRNJDF-UHFFFAOYSA-N
- 1289024-95-8
- SCHEMBL16268336
- 3,5-Dibromo-2-hydrazinylpyridine
- MDL： MFCD10000034
- Inchi： 1S/C5H5Br2N3/c6-3-1-4(7)5(10-8)9-2-3/h1-2H,8H2,(H,9,10)
- InChI Key： SNLGJYTUIRNJDF-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CN=C1NN)Br

Computed Properties

Exact Mass: 266.88297g/mol
Monoisotopic Mass: 264.88502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.9

3,5-Dibromo-2-hydrazinylpyridine Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X42595-250mg	3,5-Dibromo-2-hydrazinylpyridine	1289024-95-8	97%	250mg	¥122.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X42595-25g	3,5-Dibromo-2-hydrazinylpyridine	1289024-95-8	97%	25g	¥3622.0	2023-09-05
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